Cas no 866843-84-7 (N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866843-84-7
• MF: C₂₄H₁₉N₅O₂
• MW: 409.439964532852
• CID: 5805857
• PubChem ID: 2138534
• Update Time: 2025-07-15

N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, N-(1,3-benzodioxol-5-ylmethyl)-3-(3-methylphenyl)-
• C680-0545
• N-(1,3-benzodioxol-5-ylmethyl)-3-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• HMS1833O11
• 866843-84-7
• F1605-0909
• NCGC00111631-01
• N-(1,3-benzodioxol-5-ylmethyl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(3-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• NCGC00111631-02
• AKOS001836083
• CHEMBL1593131
• N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C24H19N5O2/c1-15-5-4-6-17(11-15)22-24-26-23(18-7-2-3-8-19(18)29(24)28-27-22)25-13-16-9-10-20-21(12-16)31-14-30-20/h2-12H,13-14H2,1H3,(H,25,26)
• InChI Key： KBQYIIAMKBIJBP-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(C)=C3)=C1N=C(NCC1=CC=C3OCOC3=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 409.15387487g/mol
• Monoisotopic Mass: 409.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 1.92±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866843-84-7)

N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 866843-84-7, represents a fusion of heterocyclic scaffolds that are widely recognized for their pharmacological significance. The molecular architecture of this compound incorporates a benzodioxolyl moiety, a triazolopyrimidinone core, and a methylphenyl substituent, which collectively contribute to its distinctive chemical and biological properties.

The benzodioxolyl group, also known as the tetrahydrofuranone ring system, is a structural motif that is frequently encountered in natural products and pharmaceuticals. Its presence in N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine suggests potential interactions with biological targets that involve hydrogen bonding or other non-covalent interactions. This feature is particularly relevant in the context of drug design, where the optimization of such interactions can lead to enhanced binding affinity and selectivity.

The triazolopyrimidinone core is another critical component of this compound. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a triazole ring into the quinazolinone scaffold creates a highly versatile structure that can be further modified to explore different biological activities. Recent studies have highlighted the importance of triazolopyrimidinones in the development of novel therapeutic agents, particularly those targeting cancer and infectious diseases.

The methylphenyl substituent in N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine adds another layer of complexity to its pharmacological profile. Methylphenyl groups are commonly found in pharmaceuticals due to their ability to modulate receptor binding and metabolic stability. The presence of this group in the molecule may contribute to its solubility and bioavailability, which are crucial factors in drug development.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are essential steps toward understanding their potential therapeutic applications. The structural features of N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine make it an attractive candidate for further investigation. Researchers have been exploring its potential as a lead compound in various pharmacological assays aimed at identifying new drugs for treating diseases such as cancer and inflammatory disorders.

The benzodioxolyl moiety has been implicated in several biological processes due to its ability to interact with enzymes and receptors. For instance, derivatives of benzodioxole have shown promise in the treatment of neurological disorders by modulating neurotransmitter systems. The triazolopyrimidinone core is also known for its ability to inhibit kinases and other enzymes that are involved in cell signaling pathways. These properties make N-(2H-1,3-benzodioxol-5-yl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine a compelling candidate for further exploration.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These methods allow for the efficient assembly of the molecular components while maintaining regioselectivity and functional group integrity.

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